Cas no 2171577-79-8 (9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane)

• Product Name: 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane
• CAS No: 2171577-79-8
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6148240
• PubChem ID: 165840678
• Update Time: 2025-06-23

9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane
• 2171577-79-8
• EN300-1638283
• 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane

• Inchi： 1S/C13H24N2O/c1-2-4-11(5-3-1)8-12-13(9-14-10-13)16-7-6-15-12/h11-12,14-15H,1-10H2
• InChI Key： MIABCXYLFWFZCZ-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCCCC2)C21CNC2

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.3Ų

Additional information on 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane

Introduction to 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2171577-79-8)

9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2171577-79-8) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of spirooxindole derivatives, characterized by the presence of a spirocyclic core connecting an oxygen atom and a nitrogen-containing heterocycle. The 9-(cyclohexylmethyl) substituent at the 9-position introduces steric bulk and lipophilicity, which can influence its solubility, metabolic stability, and interaction with biological targets.

The spiro3.5nonane backbone provides a rigid scaffold that may enhance binding affinity and selectivity in drug-like molecules. This structural motif has been explored in various drug discovery campaigns due to its ability to mimic natural products and peptidomimetics. The presence of both oxygen and nitrogen atoms in close proximity within the spirocycle suggests potential for hydrogen bonding interactions, which are critical for molecular recognition in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane may exhibit inhibitory activity against certain enzyme targets, particularly those involved in metabolic pathways or signal transduction cascades. The spirocycle's rigid conformation could stabilize enzyme-substrate interactions, making it a promising scaffold for developing small-molecule inhibitors.

In the context of medicinal chemistry, the 5-oxa group serves as a key pharmacophore, contributing to both electronic properties and steric hindrance. This feature has been leveraged in the design of molecules targeting neurological disorders, where precise spatial arrangement is crucial for efficacy. The cyclohexylmethyl substituent further modulates physicochemical properties such as solubility and permeability across biological membranes, which are essential for oral bioavailability.

Emerging research suggests that derivatives of 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane may possess anti-inflammatory or immunomodulatory effects. The spirocyclic scaffold has been shown to interact with receptors or ion channels involved in modulating immune responses. For instance, analogs with similar structural features have demonstrated potential in preclinical studies as candidates for treating autoimmune diseases or infections by interfering with pathogenic pathways.

The synthesis of 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane involves multi-step organic transformations, including cyclization reactions to form the spirocore and functional group manipulations to introduce the desired substituents. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have been employed to achieve high yields and regioselectivity. These synthetic strategies are critical for producing libraries of analogs for high-throughput screening (HTS) campaigns.

The compound's stability under various conditions is another area of interest for pharmaceutical researchers. Oxidative stability and metabolic degradation profiles are carefully evaluated to ensure that it remains active during storage and within biological systems. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in characterizing its molecular structure and dynamics.

From a computational perspective, quantum mechanical calculations have been used to explore the electronic structure and reactivity of 9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane. These studies provide insights into how modifications at specific positions could enhance its pharmacological properties without compromising its core framework. Such computational approaches are becoming increasingly integral in rational drug design, allowing for the optimization of lead compounds before experimental synthesis.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its unique structural features make it a versatile building block for designing novel molecules with tailored properties. For example, derivatives with modified substituents could be explored for their herbicidal or pesticidal activities by targeting specific biochemical pathways in plants or pests.

In conclusion,9-(cyclohexylmethyl)-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2171577-79-8) represents a structurally intriguing compound with significant untapped potential in drug discovery and chemical biology. Its spirocyclic architecture combined with functional groups like oxygen and nitrogen offers multiple opportunities for designing molecules with therapeutic effects across various disease areas. Continued research into its synthesis, characterization, and biological evaluation will likely uncover new applications and refine its role as a pharmacophoric scaffold.